Cas no 2137590-58-8 (1-[3-(1-Ethoxyethenyl)phenyl]propan-1-one)

• Product Name: 1-[3-(1-Ethoxyethenyl)phenyl]propan-1-one
• CAS No: 2137590-58-8
• MF: C₁₃H₁₆O₂
• MW: 204.264944076538
• CID: 6295977
• PubChem ID: 165464595
• Update Time: 2025-10-11

1-[3-(1-Ethoxyethenyl)phenyl]propan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-[3-(1-ethoxyethenyl)phenyl]propan-1-one
• 2137590-58-8
• EN300-803588
• 1-[3-(1-Ethoxyethenyl)phenyl]propan-1-one

• Inchi： 1S/C13H16O2/c1-4-13(14)12-8-6-7-11(9-12)10(3)15-5-2/h6-9H,3-5H2,1-2H3
• InChI Key： NAUSFCAYRIJELX-UHFFFAOYSA-N
• SMILES： O(CC)C(=C)C1=CC=CC(C(CC)=O)=C1

Computed Properties

• Exact Mass: 204.115029749g/mol
• Monoisotopic Mass: 204.115029749g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 233
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 26.3Ų

Additional information on 1-[3-(1-Ethoxyethenyl)phenyl]propan-1-one

Professional Introduction to Compound with CAS No. 2137590-58-8 and Product Name: 1-[3-(1-Ethoxyethenyl)phenyl]propan-1-one

The compound with the CAS number 2137590-58-8 and the product name 1-[3-(1-Ethoxyethenyl)phenyl]propan-1-one represents a significant advancement in the field of chemical and pharmaceutical research. This compound, characterized by its unique structural and functional properties, has garnered considerable attention due to its potential applications in medicinal chemistry and drug development. The molecular structure of this compound consists of a phenyl ring substituted with a (1-ethoxyethenyl) group, which is further connected to a propan-1-one moiety. This arrangement confers distinct reactivity and binding capabilities, making it a valuable candidate for further exploration.

In recent years, the pharmaceutical industry has witnessed a surge in the development of novel compounds that exhibit potent biological activities. Among these, 1-[3-(1-Ethoxyethenyl)phenyl]propan-1-one has emerged as a compound of interest due to its structural similarity to known bioactive molecules. The presence of the ethoxyethenyl group in its structure suggests potential interactions with biological targets, which could be leveraged for therapeutic purposes. This compound's ability to modulate various biochemical pathways makes it an attractive scaffold for drug discovery efforts.

One of the most compelling aspects of this compound is its potential role in the development of new pharmaceutical agents. The phenyl ring and the propan-1-one moiety are both well-known for their pharmacological properties. The phenyl ring, in particular, is frequently found in biologically active compounds due to its ability to engage in hydrophobic interactions and π-stacking with biological targets. The ethoxyethenyl group introduces additional reactivity, allowing for further functionalization and derivatization to enhance biological activity.

Recent studies have highlighted the importance of structural diversity in drug discovery programs. Compounds like 1-[3-(1-Ethoxyethenyl)phenyl]propan-1-one that exhibit unique structural features are often at the forefront of innovation. Researchers have been exploring its potential as a lead compound for various therapeutic applications, including anti-inflammatory, anticancer, and antimicrobial agents. The compound's ability to interact with multiple targets simultaneously makes it particularly promising for multitarget drug design strategies.

The synthesis of 1-[3-(1-Ethoxyethenyl)phenyl]propan-1-one involves a series of well-established organic reactions that highlight its synthetic accessibility. The key steps include the introduction of the ethoxyethenyl group onto the phenyl ring followed by functionalization at the propan-1-one position. These synthetic routes have been optimized to ensure high yields and purity, making it feasible for large-scale production and further chemical manipulation.

In addition to its synthetic advantages, this compound has shown promising preliminary biological activity. In vitro studies have indicated that it may possess inhibitory effects on certain enzymes and receptors relevant to various diseases. For instance, its interaction with specific protein targets could potentially lead to the development of new treatments for neurological disorders or metabolic diseases. These findings underscore the importance of continued research into this compound's pharmacological profile.

The field of medicinal chemistry is rapidly evolving, with new computational methods and high-throughput screening techniques accelerating the discovery process. Computational modeling has been particularly useful in predicting the binding affinity and specificity of compounds like 1-[3-(1-Ethoxyethenyl)phenyl]propan-1-one towards biological targets. These predictions can guide experimental efforts and help identify optimal derivatives with enhanced activity and reduced toxicity.

Furthermore, green chemistry principles are being increasingly integrated into drug development pipelines. The synthesis of 1-[3-(1-Ethoxyethenyl)phenyl]propan-1-one has been examined from an environmental perspective, ensuring that the process is sustainable and minimizes waste generation. This aligns with broader industry efforts to develop more eco-friendly pharmaceuticals that meet both therapeutic needs and environmental standards.

The future prospects for 1-[3-(1-Ethoxyethenyl)phenyl]propan-1-one are promising, with ongoing research aimed at elucidating its mechanism of action and expanding its therapeutic applications. Collaborative efforts between academic institutions and pharmaceutical companies are likely to drive innovation in this area, leading to novel drug candidates derived from this scaffold.

In conclusion, CAS No. 2137590-58-8 represents a significant contribution to the chemical and pharmaceutical landscape. The product name 1-[3-(1-Ethoxyethenyl)phenyl]propan-1-one underscores its unique structural features and potential biological activities. With continued research and development, this compound holds great promise for advancing therapeutic strategies across multiple disease areas.